Biosynthesis of acorane sesquiterpenes by Trichoderma†

RSC Advances Pub Date: 2011-08-03 DOI: 10.1039/C1RA00212K

Abstract

The volatiles of three Trichoderma strains have been collected by use of a closed-loop stripping apparatus (CLSA) and analysed by GC-MS. Several biosynthetically related sesquiterpenes have been identified in the complex headspace extracts. Additionally, the absolute configurations of some sesquiterpenes were determined by chiral GC-MS. The biosynthesis of the main compound tricho-acorenol was investigated by feeding of deuterated mevalonolactone isotopomers and contradicts a previously published pathway for Fusidium.

Graphical abstract: Biosynthesis of acorane sesquiterpenes by Trichoderma
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